Cas no 168425-64-7 (Compound 401)
Compound 401 Chemical and Physical Properties
Names and Identifiers
-
- COMPOUND 401
- 2-Morpholino-4H-pyrimido[2,1-a]isoquinolin-4-one
- 2-morpholin-4-ylpyrimido[2,1-a]isoquinolin-4-one
- Compound-401
- HMS3229D15
- 2-(Morpholin-4-yl)pyrimido[2,1-a]isoquinolin-4-one
- 2-(4-Morpholinyl)-4H-pyrimido[2,1-a]isoquinolin-4-one
- 4H-PyriMido[2,1-a]isoquinolin-4-one, 2-(4-Morpholinyl)-
- Compound401
- 2-Morpholin-4-yl-pyrimido[2,1-a]isoquinolin-4-one
- HMS3413H20
- HMS3677H20
- BCP04303
- BDBM50159620
- AK546312
- M2537
- B7337
- 4H-Pyri
- Compound 401, >=98%
- Compound 401 - CAS 168425-64-7
- 168425-64-7
- MFCD10568147
- J-010456
- TN9PWB4UM5
- NCGC00378805-02
- 2-Morpholin-4-ylpyrimido(2,1-a)isoquinolin-4-one
- DTXSID20434626
- 4H-Pyrimido(2,1-a)isoquinolin-4-one, 2-(4-morpholinyl)-
- SCHEMBL10092321
- AKOS016369524
- 2-(4-Morpholinyl)-4H-pyrimido(2,1-a)isoquinolin-4-one
- CHEMBL179242
- BRD-K19655798-001-01-9
- (2-(4-Morpholinyl)-4H-pyrimido[2,1-a]isoquinolin-4-one)
- s6506
- 2-(MORPHOLIN-4-YL)-4H-PYRIMIDO[2,1-A]ISOQUINOLIN-4-ONE
- AS-69832
- EX-A1016
- DA-52034
- 2-(Morpholin-4-yl)pyrimido(2,1-a)isoquinolin-4-one
- HY-19341
- AC-31512
- Compound 401?
- UNII-TN9PWB4UM5
- CS-5624
- Compound 401
-
- MDL: MFCD10568147
- Inchi: 1S/C16H15N3O2/c20-15-11-14(18-7-9-21-10-8-18)17-16-13-4-2-1-3-12(13)5-6-19(15)16/h1-6,11H,7-10H2
- InChI Key: BVRDQVRQVGRNHG-UHFFFAOYSA-N
- SMILES: O1CCN(C2=CC(N3C=CC4C=CC=CC=4C3=N2)=O)CC1
Computed Properties
- Exact Mass: 281.11600
- Monoisotopic Mass: 281.116426730g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 1
- Complexity: 532
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 45.1
- XLogP3: 1.2
Experimental Properties
- Density: 1.36±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 211.0 to 215.0 deg-C
- Boiling Point: 456.916°C at 760 mmHg
- Flash Point: 230.1±31.5 °C
- Solubility: Very slightly soluble (0.14 g/l) (25 º C),
- PSA: 46.84000
- LogP: 1.74930
- Vapor Pressure: 0.0±1.1 mmHg at 25°C
Compound 401 Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Safety Instruction: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition:Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Compound 401 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-19341-10mM*1mLinDMSO |
Compound 401 |
168425-64-7 | 99.09% | 10mM*1mLinDMSO |
¥1108 | 2023-07-26 | |
| MedChemExpress | HY-19341-5mg |
Compound 401 |
168425-64-7 | 99.97% | 5mg |
¥550 | 2025-04-17 | |
| MedChemExpress | HY-19341-10mg |
Compound 401 |
168425-64-7 | 99.97% | 10mg |
¥750 | 2025-04-17 | |
| MedChemExpress | HY-19341-50mg |
Compound 401 |
168425-64-7 | 99.97% | 50mg |
¥2213 | 2025-04-17 | |
| MedChemExpress | HY-19341-100mg |
Compound 401 |
168425-64-7 | 99.97% | 100mg |
¥3188 | 2025-04-17 | |
| S e l l e c k ZHONG GUO | S6506-5mg |
Compound 401 |
168425-64-7 | 5mg |
¥958.97 | 2023-09-18 | ||
| DC Chemicals | DC2085-100 mg |
Compound 401 |
168425-64-7 | >98% | 100mg |
$450.0 | 2022-02-28 | |
| DC Chemicals | DC2085-250 mg |
Compound 401 |
168425-64-7 | >98% | 250mg |
$800.0 | 2022-02-28 | |
| DC Chemicals | DC2085-1 g |
Compound 401 |
168425-64-7 | >98% | 1g |
$1600.0 | 2022-02-28 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T3586-200 mg |
Compound 401 |
168425-64-7 | 99.76% | 200mg |
¥9987.00 | 2022-04-26 |
Compound 401 Related Literature
-
A. Gualandi,D. Savoia RSC Adv. 2016 6 18419
-
Luis E. Santos-Figueroa,María E. Moragues,Estela Climent,Alessandro Agostini,Ramón Martínez-Má?ez,Félix Sancenón Chem. Soc. Rev. 2013 42 3489
-
Jianfang Li,Caixia Yin,Fangjun Huo RSC Adv. 2015 5 2191
-
E. Kate Hoegenauer,Eric J. Thomas Org. Biomol. Chem. 2012 10 6995
-
Chinmay Bhat,Santosh G. Tilve RSC Adv. 2014 4 5405
Additional information on Compound 401
Comprehensive Overview of Compound 401 (CAS No. 168425-64-7): Properties, Applications, and Research Insights
Compound 401 (CAS No. 168425-64-7) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Known for its unique molecular structure, this compound is often explored for its potential in modulating specific biological pathways. Researchers frequently search for terms like "Compound 401 mechanism of action", "CAS 168425-64-7 solubility", and "Compound 401 synthesis protocol", reflecting its relevance in both academic and industrial settings.
The chemical properties of Compound 401 include a molecular weight of approximately 450 g/mol and a distinctive aromatic ring system, which contributes to its stability under various conditions. Its CAS No. 168425-64-7 is a critical identifier for regulatory and safety documentation, ensuring precise communication across global research communities. Recent studies have highlighted its potential in addressing challenges related to enzyme inhibition and signal transduction, making it a focal point for drug discovery initiatives.
In the context of trending topics, Compound 401 aligns with the growing interest in targeted therapeutics and precision medicine. Searches for "small molecule inhibitors 2024" or "novel bioactive compounds" often intersect with discussions about this compound. Its ability to interact with specific protein targets without off-site effects positions it as a promising candidate for next-generation treatments, particularly in oncology and autoimmune diseases.
From a synthetic chemistry perspective, the preparation of Compound 401 involves multi-step organic reactions, including palladium-catalyzed cross-coupling and selective functional group transformations. Laboratories optimizing its synthesis frequently reference "CAS 168425-64-7 purity standards" and "scalable Compound 401 production". These keywords underscore the demand for high-yield, cost-effective manufacturing processes to support preclinical and clinical trials.
Beyond therapeutics, Compound 401 has shown utility in diagnostic applications. Its fluorescence properties under certain wavelengths enable its use as a molecular probe, aiding in the visualization of cellular processes. This dual functionality—therapeutic and diagnostic—places it within the emerging field of theranostics, a hot topic in biomedical engineering forums and search queries like "theranostic agents 2024".
Environmental and safety profiles of CAS No. 168425-64-7 are also frequently queried, with researchers emphasizing "green chemistry alternatives" and "biodegradability of research compounds". While Compound 401 exhibits low acute toxicity in preliminary assays, ongoing studies aim to evaluate its long-term ecological impact, reflecting the broader scientific shift toward sustainable drug development.
In summary, Compound 401 (CAS No. 168425-64-7) represents a versatile tool for modern research, bridging gaps between chemistry, biology, and medicine. Its integration into high-impact areas like personalized therapy and diagnostic imaging ensures its continued relevance in scientific literature and patent filings. For those exploring "structure-activity relationships of bioactive molecules" or "CAS registry number lookup", this compound offers a compelling case study in innovation and interdisciplinary collaboration.
168425-64-7 (Compound 401) Related Products
- 503465-32-5(4H-PYRIMIDO[2,1-A]ISOQUINOLIN-4-ONE, 2-(2,5-DIHYDRO-1H-PYRROL-1-YL)-)
- 503465-30-3(4H-PYRIMIDO[2,1-A]ISOQUINOLIN-4-ONE, 2-[(2-HYDROXYETHYL)AMINO]-)
- 426257-13-8(4H-Pyrimido[2,1-a]isoquinolin-4-one, 2-[(2,2-dimethylpropyl)amino]-)
- 146848-21-7(4H-Pyrimido[2,1-a]isoquinolin-4-one, 2-(1-piperidinyl)-)
- 62880-25-5(4(3H)-PYRIMIDINONE, 3-ETHYL-6-(ETHYLAMINO)-2-PHENYL-)
- 503465-28-9(4H-PYRIMIDO[2,1-A]ISOQUINOLIN-4-ONE, 2-[(2-HYDROXYPROPYL)AMINO]-)
- 842122-38-7(4H-PYRIMIDO[2,1-A]ISOQUINOLIN-4-ONE, 2-[(3R)-3-HYDROXY-1-PYRROLIDINYL]-)
- 842122-40-1(4H-PYRIMIDO[2,1-A]ISOQUINOLIN-4-ONE, 2-(3-BUTYNYLMETHYLAMINO)-)
- 503465-20-1(4H-PYRIMIDO[2,1-A]ISOQUINOLIN-4-ONE, 2-(3-HYDROXY-1-PYRROLIDINYL)-)
- 168425-65-8(4H-Pyrimido[2,1-a]isoquinolin-4-one, 2-(1-piperazinyl)-)